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Compound of Interest

Compound Name: Dimethylmethoxysilane

Cat. No.: B099029 Get Quote

This guide provides comprehensive safety data and handling precautions for

dimethylmethoxysilane (DMDMS), tailored for researchers, scientists, and drug development

professionals. It covers physical and chemical properties, hazard identification, exposure

controls, and emergency procedures to ensure its safe use in a laboratory and industrial

setting.

Chemical Identification and Properties
Dimethylmethoxysilane, also known as dimethoxydimethylsilane, is a clear, colorless

organosilane compound.[1] It is primarily used in silicone polymer synthesis, as a crosslinking

agent, and for surface treatments.[1] Its chemical structure features a central silicon atom

bonded to two methyl groups and two methoxy groups.[1]

Table 1: Physical and Chemical Properties of Dimethylmethoxysilane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b099029?utm_src=pdf-interest
https://www.benchchem.com/product/b099029?utm_src=pdf-body
https://www.benchchem.com/product/b099029?utm_src=pdf-body
https://www.silsource.com/chemical-supplier-1112-39-6/dimethyldimethoxysilane-distributor-92.aspx
https://www.silsource.com/chemical-supplier-1112-39-6/dimethyldimethoxysilane-distributor-92.aspx
https://www.silsource.com/chemical-supplier-1112-39-6/dimethyldimethoxysilane-distributor-92.aspx
https://www.benchchem.com/product/b099029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1112-39-6 [1]

Molecular Formula C₄H₁₂O₂Si [1][2]

Molecular Weight 120.22 g/mol [1][3]

Appearance Colorless transparent liquid [1][4]

Density 0.88 g/mL at 25°C [4]

Boiling Point 81.4°C [1][4]

Melting Point -80°C [4]

Flash Point -8°C (17.6°F) [5]

Water Solubility Decomposes [4]

| Refractive Index | n20/D 1.369 |[4] |

Hazard Identification and Classification
DMDMS is classified as a hazardous substance, primarily due to its high flammability and

potential to cause serious eye irritation.[2] A critical, secondary hazard is its reaction with water

or moisture to decompose and liberate methanol.[2] Methanol is toxic and can cause systemic

effects, including central nervous system depression, headaches, visual disturbances, and

even blindness upon absorption, inhalation, or ingestion.[2]

Table 2: GHS Hazard Classification for Dimethylmethoxysilane

Hazard Class Hazard Statement GHS Pictogram Signal Word

Flammable Liquids,

Category 2

H225: Highly
flammable liquid
and vapor.[3]

GHS02 (Flame) Danger[2]

| Serious Eye Damage/Irritation, Category 2A | H319: Causes serious eye irritation.[2] | GHS07

(Exclamation Mark) | |
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Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with

DMDMS.

3.1 Handling Protocols

Ventilation: Always handle DMDMS in a well-ventilated area, preferably within a chemical

fume hood, to prevent the accumulation of flammable vapors.[2][6]

Ignition Sources: Keep the substance away from heat, sparks, open flames, and other

ignition sources.[5][7] Use only non-sparking tools and explosion-proof electrical equipment.

[2][5]

Static Discharge: Take precautionary measures against static discharge.[4] All equipment,

containers, and transfer lines must be properly grounded and bonded before and during

transfer.[2][5]

Personal Contact: Avoid all contact with eyes and skin, and do not breathe vapors or mist.[2]

Empty Containers: Handle empty containers with care, as they may contain flammable

residual vapors.[2]

3.2 Storage Protocols

Container: Keep containers tightly closed and store in a dry, cool, and well-ventilated place.

[2][5]

Location: Store in a designated flammables area, away from heat.[5]

Incompatible Materials: Store away from oxidizing agents, water, and moisture.[2][7] The

material slowly decomposes in contact with moist air or water.[2]

Exposure Controls and Personal Protection
A combination of engineering controls and personal protective equipment (PPE) is mandatory

to ensure safety.
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4.1 Engineering Controls

Ventilation: A local exhaust or general room ventilation system is required.[8]

Safety Equipment: Emergency eye wash fountains and safety showers must be immediately

accessible in any area where potential exposure exists.[2][6]

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles.
[2]

Protects against splashes
and vapors causing
serious eye irritation.
Contact lenses should not
be worn.[2]

Hand Protection
Neoprene or nitrile rubber

gloves.[2]

Prevents skin contact and

potential irritation.

Skin and Body Protection
Wear suitable protective

clothing.[2]

Minimizes the risk of skin

exposure.

| Respiratory Protection | NIOSH-certified organic vapor (black cartridge) respirator.[2][8] |

Required when ventilation is inadequate or when exposure limits may be exceeded. |

Emergency and Experimental Safety Protocols
In the event of an emergency, the following protocols must be followed precisely.

5.1 First Aid Experimental Protocol

Eye Contact: Immediately flush the eyes cautiously with water for at least 15 minutes.[2]

Remove contact lenses if present and easy to do, and continue rinsing.[2] Immediately call a

poison center or physician.[2]

Skin Contact: Remove all contaminated clothing immediately.[9] Wash the affected area with

plenty of soap and water.[2]
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Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing

position.[2] If the person feels unwell, seek medical advice.[7]

Ingestion: Do NOT induce vomiting.[7] Never give anything by mouth to an unconscious

person.[2] Seek immediate medical attention.

Note to Physician: This product reacts with water in the stomach to form methanol.[2]

Evidence of methanol poisoning includes a combination of visual disturbances, metabolic

acidosis, and formic acid in the urine.[2] Treatment should be based on blood methanol

levels and acid-base balance.[2]

5.2 Accidental Release Protocol

Remove Ignition Sources: Immediately eliminate all sources of ignition and use special care

to avoid static charges.[2]

Evacuate: Evacuate all non-essential personnel from the area.[2]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering sewers or public waters.[8]

Cleanup: Equip the cleanup crew with proper PPE, including respiratory protection.[2] Use

non-sparking tools to clean up the spill.[2] Absorb the liquid with an inert material (e.g., sand,

dry earth) and shovel it into an appropriate container for disposal.[2]

5.3 Fire-Fighting Protocol

Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry

chemical extinguishers.[2] Water spray or fog can be used to cool exposed containers.[8]

Specific Hazards: The substance is a highly flammable liquid and vapor.[2] Vapors can form

explosive mixtures with air and may travel to an ignition source and flash back.[5] Irritating

fumes may develop when exposed to high temperatures.[2]

Protective Actions: Firefighters must wear proper protective equipment, including a positive-

pressure self-contained breathing apparatus (SCBA).[6] Do not enter the fire area without full
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protective gear.[2]

Toxicological Information
The primary toxicological concern with DMDMS is its potential for severe eye irritation and the

systemic toxicity of its hydrolysis product, methanol.

Table 4: Summary of Toxicological Data

Exposure Route Effect Details

Inhalation
May cause respiratory
tract irritation.[2]

LC (rat) > 21,350
mg/m³/4hr.[3]

Eye Contact
Causes serious eye irritation.

[2]

Skin Contact May cause skin irritation.[2]

Ingestion
May be harmful if swallowed.

[2]

Oral toxicity is associated with

the hydrolysis product,

methanol, which can cause

nausea, vomiting, headache,

and visual effects, including

blindness. The onset of

symptoms may be delayed up

to 48 hours.[2]

| Chronic Exposure | Central Nervous System Effects | On contact with water, this compound

liberates methanol, which is known to have a chronic effect on the central nervous system,

potentially leading to recurring headaches or impaired vision.[2] |

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of

Dimethylmethoxysilane, from initial assessment to emergency response.
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Dimethylmethoxysilane Safe Handling Workflow

Preparation & Assessment

Standard Operating Procedure

Emergency Response

1. Risk Assessment
(Flammability, Irritation, Methanol Formation)

2. Implement Controls

Identify Hazards

3. Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Select Appropriate Barriers

4. Safe Handling Procedure
(In Fume Hood, Ground Equipment, No Ignition Sources)

Ready for Work

Incident Occurs

If control is lost

Personnel Exposure Spill or Release Fire

Activate First Aid Protocol
(Flush, Remove, Seek Medical Attention)

Response

Activate Spill Response Protocol
(Evacuate, Ventilate, Absorb)

Response

Activate Fire-Fighting Protocol
(Use CO2/Dry Chem, Cool Containers)

Response

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Dimethylmethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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